Cas no 104809-30-5 (Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 3-carboxy-1-b-D-ribofuranosylpyridinium inner salt, monosodium salt (9CI))

• Product Name: Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 3-carboxy-1-b-D-ribofuranosylpyridinium inner salt, monosodium salt (9CI)
• CAS No: 104809-30-5
• MF: C₂₁H₂₅N₆NaO₁₅P₂
• MW: 686.391697645187
• CID: 126456
• PubChem ID: 91872645
• Update Time: 2025-04-18

Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 3-carboxy-1-b-D-ribofuranosylpyridinium inner salt, monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• [[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [5-(3-carboxypyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate,sodium
• Adenosine5'-(trihydrogen diphosphate), P'&reg
• DEAMIDO NAD SODIUM SALT
• 5'-ester with 3-carboxy-1-b-D-ribofuranosylpyridinium inner salt, monosodium sa
• 5'-ester with 3-carboxy-1-b-D-ribofuranosylpyridinium inner salt, monosodium salt (9CI)
• Deamido NAD
• NAAD
• Nicotinic acid adenine dinucleotide sodium salt
• Nicotinic acid NAD
• NAAD SODIUM SALT
• NICOTINIC ACID NAD SODIUM SALT
• Deamido NAD, NAAD, Nicotinic acid NAD
• nicotinic acid adenine dinucleotide*sodium
• 104809-30-5
• CS-0063527
• HY-117029
• NAAD (sodium)
• NAAD Na salt
• AKOS040753193
• NAAD Na, NaAD
• Sodium;[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] [(2R,3S,4R,5R)-5-(3-carboxypyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
• G12306
• Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 3-carboxy-1-b-D-ribofuranosylpyridinium inner salt, monosodium salt (9CI)

• Inchi： 1S/C21H26N6O15P2.Na/c22-17-12-18(24-7-23-17)27(8-25-12)20-16(31)14(29)11(41-20)6-39-44(36,37)42-43(34,35)38-5-10-13(28)15(30)19(40-10)26-3-1-2-9(4-26)21(32)33;/h1-4,7-8,10-11,13-16,19-20,28-31H,5-6H2,(H4-,22,23,24,32,33,34,35,36,37);/q;+1/p-1/t10-,11-,13-,14-,15-,16-,19-,20-;/m1./s1
• InChI Key： LFHLUTZTSGEADU-RHANTIMGSA-M
• SMILES： P(=O)([O-])(OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H]([N+]2C=CC=C(C(=O)O)C=2)O1)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.[Na+]

Computed Properties

• Exact Mass: 686.07500
• Monoisotopic Mass: 686.07508239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 45
• Rotatable Bond Count: 11
• Complexity: 1110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 318Ų

Experimental Properties

• PSA: 337.75000
• LogP: -0.95900

Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 3-carboxy-1-b-D-ribofuranosylpyridinium inner salt, monosodium salt (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38